Cas no 1527626-48-7 (2-{pyrazolo1,5-bpyridazin-3-yl}ethan-1-amine)

• Product Name: 2-{pyrazolo1,5-bpyridazin-3-yl}ethan-1-amine
• CAS No: 1527626-48-7
• MF: C₈H₁₀N₄
• MW: 162.19180059433
• CID: 5617955
• PubChem ID: 82596333
• Update Time: 2025-05-20

2-{pyrazolo1,5-bpyridazin-3-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1527626-48-7
• 2-{pyrazolo[1,5-b]pyridazin-3-yl}ethan-1-amine
• EN300-28629071
• 2-{pyrazolo1,5-bpyridazin-3-yl}ethan-1-amine

• Inchi： 1S/C8H10N4/c9-4-3-7-6-11-12-8(7)2-1-5-10-12/h1-2,5-6H,3-4,9H2
• InChI Key： FFKIWKPFEPOSDD-UHFFFAOYSA-N
• SMILES： N12C(C=CC=N1)=C(C=N2)CCN

Computed Properties

• Exact Mass: 162.090546336g/mol
• Monoisotopic Mass: 162.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 56.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-{pyrazolo1,5-bpyridazin-3-yl}ethan-1-amine

2-{pyrazolo[1,5-b]pyridazin-3-yl}ethan-1-amine: A Comprehensive Overview

CAS No. 1527626-48-7, commonly referred to as 2-{pyrazolo[1,5-b]pyridazin-3-yl}ethan-1-amine, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug design and advanced materials. The molecule is characterized by a pyrazolo[1,5-b]pyridazine ring system, which is fused with an ethanamine group, providing it with a distinctive chemical profile.

The synthesis of 2-{pyrazolo[1,5-b]pyridazin-3-yl}ethan-1-amine involves a series of intricate organic reactions, including cyclization and amine functionalization. Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry, particularly in the development of bioactive molecules. The compound's structure allows for potential interactions with biological targets, making it a promising candidate for further exploration in pharmacological research.

One of the most recent advancements in the study of this compound involves its application in the design of small molecule inhibitors. Researchers have utilized computational methods to predict the binding affinity of 2-{pyrazolo[1,5-b]pyridazin-3-yl}ethan-1-amine to various protein targets. These studies have revealed that the compound exhibits potential as a lead molecule for drug development, particularly in the context of kinase inhibitors and other enzyme-targeted therapies.

In addition to its pharmacological applications, CAS No. 1527626-48-7 has also been explored for its role in materials science. The compound's ability to form stable coordination complexes has led to its investigation as a component in metalloorganic frameworks (MOFs) and other advanced materials. These applications underscore the versatility of the compound across multiple scientific disciplines.

The structural uniqueness of 2-{pyrazolo[1,5-b]pyridazin-3-yl}ethan-1-amine lies in its pyrazolo[1,5-b]pyridazine moiety, which contributes to its electronic properties. This moiety is known for its aromatic stability and ability to participate in various chemical reactions, making it a valuable building block in organic synthesis. Recent research has focused on optimizing the synthesis pathways for this compound to enhance yield and purity, ensuring its availability for large-scale applications.

The compound's electronic properties have also been studied extensively using computational chemistry techniques. These studies have provided insights into its reactivity and potential for use in electrochemical applications. For instance, the molecule's ability to act as a redox-active component has been explored in the context of organic electronics and energy storage devices.

In terms of safety and handling, CAS No. 1527626-48-7 is classified as a non-hazardous chemical under standard laboratory conditions. However, appropriate precautions should be taken during synthesis and handling to ensure compliance with safety regulations and best practices.

The future outlook for 2-{pyrazolo[1,5-b]pyridazin-3-yl}ethan-1-amine is promising, with ongoing research exploring its potential applications in drug discovery and materials science. As advancements in synthetic methodologies continue to evolve, this compound is expected to play an increasingly important role in both academic and industrial settings.